Cas no 918134-15-3 (Benzenesulfonamide, 4-nitro-N-[[(2S)-5-oxo-2-pyrrolidinyl]methyl]-)

• Product Name: Benzenesulfonamide, 4-nitro-N-[[(2S)-5-oxo-2-pyrrolidinyl]methyl]-
• CAS No: 918134-15-3
• MF: C₁₁H₁₃N₃O₅S
• MW: 299.303021192551
• CID: 779813
• PubChem ID: 71427824
• Update Time: 2025-04-19

Benzenesulfonamide, 4-nitro-N-[[(2S)-5-oxo-2-pyrrolidinyl]methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, 4-nitro-N-[[(2S)-5-oxo-2-pyrrolidinyl]methyl]-
• 4-nitro-N-[[(2S)-5-oxopyrrolidin-2-yl]methyl]benzenesulfonamide
• (S)-4-Nitro-N-((5-oxopyrrolidin-2-yl)methyl)benzenesulfonamide
• 918134-15-3
• DTXSID00846561
• 4-Nitro-N-{[(2S)-5-oxopyrrolidin-2-yl]methyl}benzene-1-sulfonamide

• Inchi： 1S/C11H13N3O5S/c15-11-6-1-8(13-11)7-12-20(18,19)10-4-2-9(3-5-10)14(16)17/h2-5,8,12H,1,6-7H2,(H,13,15)/t8-/m0/s1
• InChI Key： GAESJKJNHVYBFL-QMMMGPOBSA-N
• SMILES： S(C1C=CC(=CC=1)[N+](=O)[O-])(NC[C@@H]1CCC(N1)=O)(=O)=O

Computed Properties

• Exact Mass: 299.05759170g/mol
• Monoisotopic Mass: 299.05759170g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 473
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 130Ų